Buflomedil pyridoxal phosphate
Overview
Description
Buflomedil pyridoxal phosphate is a compound with the molecular formula C25H35N2O10P . It is a product name for a compound that includes buflomedil and pyridoxal phosphate .
Molecular Structure Analysis
The molecular structure of Buflomedil pyridoxal phosphate involves the active form of vitamin B6, pyridoxal phosphate, and buflomedil . The InChI representation of the molecule is InChI=1S/C17H25NO4.C8H10NO6P/c1-20-13-11-15 (21-2)17 (16 (12-13)22-3)14 (19)7-6-10-18-8-4-5-9-18;1-5-8 (11)7 (3-10)6 (2-9-5)4-15-16 (12,13)14 .
Chemical Reactions Analysis
Buflomedil pyridoxal phosphate is involved in a wide range of biochemical reactions, primarily in the various amino acid biosynthetic and degradation pathways . Pyridoxal phosphate acts as a coenzyme in all transamination reactions, and in some oxylation and deamination reactions of amino acids .
Physical And Chemical Properties Analysis
Buflomedil pyridoxal phosphate has a molecular weight of 554.5 g/mol . It has 3 hydrogen bond donors and a molecular formula of C25H35N2O10P .
Scientific Research Applications
Controlled Drug Delivery Systems
Specific Scientific Field
Pharmaceutical sciences and drug delivery.
Summary of the Application
Buflomedil pyridoxal phosphate has been investigated as part of swelling-controlled drug delivery systems . These systems utilize hydrophilic polymers, such as hydroxypropyl methylcellulose, which swell upon contact with water.
Methods of Application or Experimental Procedures
In swelling-controlled drug delivery systems, the polymer network swells upon exposure to water. The change in physical state (from nonswollen to swollen) affects drug transport. Researchers study the release kinetics by incorporating PPB into these systems and analyzing the drug release profiles.
Results and Outcomes
The swelling behavior of hydrophilic polymers, including PPB, allows precise control over drug release rates. By adjusting the polymer’s swelling properties, researchers can tailor drug delivery to specific needs. For example, PPB particles change color depending on their physical state, making them useful for visualizing swelling processes .
Geometric Release Systems
Specific Scientific Field
Materials science and drug delivery.
Summary of the Application
Geometric release systems explore how the shape and curvature of drug carriers affect drug release rates. PPB has been studied in this context.
Methods of Application or Experimental Procedures
Researchers create geometrically shaped drug carriers (e.g., curved bases) and load them with PPB. They then analyze the release kinetics by measuring drug release rates from different surfaces (convex, concave, flat).
Results and Outcomes
Interestingly, the convex base (with the same initial area as the concave base) released PPB faster than the concave surface. The flat base, with the lowest initial area, had the slowest release profile. This demonstrates how geometric factors influence drug release from carriers containing PPB .
properties
IUPAC Name |
(4-formyl-5-hydroxy-6-methylpyridin-3-yl)methyl dihydrogen phosphate;4-pyrrolidin-1-yl-1-(2,4,6-trimethoxyphenyl)butan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO4.C8H10NO6P/c1-20-13-11-15(21-2)17(16(12-13)22-3)14(19)7-6-10-18-8-4-5-9-18;1-5-8(11)7(3-10)6(2-9-5)4-15-16(12,13)14/h11-12H,4-10H2,1-3H3;2-3,11H,4H2,1H3,(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFDMMTLRXJOJAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=C1O)C=O)COP(=O)(O)O.COC1=CC(=C(C(=C1)OC)C(=O)CCCN2CCCC2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H35N2O10P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70146222 |
Source
|
| Record name | Buflomedil pyridoxal phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70146222 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
554.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Buflomedil pyridoxal phosphate | |
CAS RN |
104018-07-7 |
Source
|
| Record name | Buflomedil pyridoxal phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0104018077 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Buflomedil pyridoxal phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70146222 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Phosphonic acid, [(3-methyl-2(3H)-benzothiazolylidene)methyl]-, dimethyl ester, (Z)-(9CI)](/img/structure/B8479.png)
![1,2-dimethyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrol-6-ol](/img/structure/B8486.png)
